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Compound of Interest

Compound Name: Ms-PEG12-Boc

Cat. No.: B8104411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Ms-PEG12-Boc" is not a standard chemical nomenclature and appears to be

ambiguous. However, it likely refers to a derivative of polyethylene glycol (PEG) with twelve

repeating ethylene oxide units, functionalized with a tert-butoxycarbonyl (Boc) protecting group.

The "Ms" prefix is not a standard descriptor in this context and its meaning is unclear without

further specification.

This guide provides a comprehensive overview of common Boc-protected PEG12 derivatives

used in research and drug development. These molecules are bifunctional linkers, often

employed to connect molecules of interest, such as in the development of Antibody-Drug

Conjugates (ADCs) or Proteolysis Targeting Chimeras (PROTACs). The PEG spacer enhances

solubility and can improve the pharmacokinetic properties of the final conjugate, while the Boc

group serves as a protecting group for an amine, allowing for controlled, sequential reactions.

Quantitative Data of Common Boc-PEG12
Derivatives
The following table summarizes the molecular weight and formula of several commercially

available Boc-protected PEG12 linkers. The specific terminal functional groups dictate the

molecule's reactivity and intended application.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

N-Boc-PEG12-alcohol C₂₉H₅₉NO₁₄ 645.8 159156-95-3[1][2]

Boc-NH-PEG12-

COOH
C₃₂H₆₃NO₁₆ 717.84 1415981-79-1[3]

t-Boc-N-amido-

PEG12-acid
C₃₂H₆₃NO₁₆ 717.9 187848-68-6[4]

Boc-NH-PEG12-NH₂ C₃₁H₆₄N₂O₁₄ 688.84 1642551-09-4[5]

t-Boc-Aminooxy-

PEG12-NHS ester
C₃₆H₆₆N₂O₁₉ 830.91 Not Available

Boc-NH-PEG12-C2-

Boc
C₃₆H₇₁NO₁₆ 773.95 2568494-35-7

Experimental Protocols
A common and critical step when working with Boc-protected molecules is the removal of the

Boc group (deprotection) to reveal a reactive primary amine. This amine can then be used for

subsequent conjugation reactions.

Protocol: Boc Deprotection of a Boc-PEG12 Derivative

Objective: To remove the tert-butoxycarbonyl (Boc) protecting group from a Boc-PEG12 linker

to expose the primary amine for further functionalization.

Materials:

Boc-PEG12 derivative (e.g., Boc-NH-PEG12-COOH)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Thin-layer chromatography (TLC) plates and appropriate solvent system (e.g.,

DCM/Methanol)

Ninhydrin stain

Procedure:

Dissolution: Dissolve the Boc-PEG12 derivative in dichloromethane (DCM) in a round-bottom

flask. A typical concentration is 0.1-0.2 M.

Acidification: To the stirred solution, add an excess of trifluoroacetic acid (TFA). A common

ratio is 20-50% TFA in DCM (v/v). The reaction is typically performed at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC). The deprotected product will have a different retention factor (Rf) and will be

ninhydrin-positive (stains purple/blue), indicating the presence of a free amine. The starting

material is ninhydrin-negative.

Quenching and Neutralization: Once the reaction is complete (typically 1-2 hours), carefully

concentrate the reaction mixture under reduced pressure using a rotary evaporator to

remove the excess TFA and DCM. Re-dissolve the residue in a small amount of DCM and

slowly add saturated sodium bicarbonate solution to neutralize any remaining acid. Ensure

the pH is basic.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM

(3x).

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure to yield the deprotected

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PEG12 derivative.

Characterization: Confirm the identity and purity of the product using techniques such as

NMR spectroscopy and mass spectrometry.

Visualizing Experimental Workflows
The following diagrams illustrate common experimental workflows involving Boc-protected

PEG12 linkers.
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Boc Deprotection Workflow

Boc-PEG12-Linker

Dissolve in DCM

Add Trifluoroacetic Acid (TFA)

Reaction Monitoring (TLC)

Quench and Neutralize (NaHCO3)

Extract with DCM

Dry and Concentrate

H2N-PEG12-Linker

Click to download full resolution via product page

Caption: A typical workflow for the deprotection of a Boc-protected PEG12 linker.
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PROTAC Synthesis using a Boc-PEG12 Linker

Step 1: Couple E3 Ligase Ligand

Step 2: Boc Deprotection

Step 3: Couple Protein Ligand

Protein Ligand
(with reactive group)

Amide Bond Formation

Boc-NH-PEG12-COOH

EDC/HATU Coupling

E3 Ligase Ligand
(with reactive amine)

Boc-NH-PEG12-E3_Ligase_Ligand

TFA/DCM

H2N-PEG12-E3_Ligase_Ligand

PROTAC Molecule
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Caption: A logical workflow for synthesizing a PROTAC using a heterobifunctional Boc-PEG12

linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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